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Compound of Interest

Aluminium lithium tri-tert-butoxide
hydride

Cat. No.: B152737

Compound Name:

Technical Support Center: Aluminium Lithium
Tri-tert-butoxide Hydride

This guide provides essential safety information, troubleshooting advice, and handling
protocols for Aluminium lithium tri-tert-butoxide hydride (LTBA) to ensure its safe and
effective use in research and development.

Frequently Asked Questions (FAQs)

General Information

e What is Aluminium lithium tri-tert-butoxide hydride? Aluminium lithium tri-tert-
butoxide hydride, also known as Lithium tri-tert-butoxyaluminum hydride (LTBA), is a
selective and mild reducing agent used in organic synthesis.[1][2] Its chemical formula is
C12H27AILIOs.[1] Unlike more powerful reducing agents like Lithium Aluminium Hydride
(LiAIH4), LTBA has only one hydride available for reduction, making it a more controlled and
selective reagent.[1][3] It is particularly useful for the reduction of acid halides to aldehydes.

[1]3]

» What are the physical properties of Aluminium lithium tri-tert-butoxide hydride? It is
typically a white powder.[2][4][5] It is soluble in organic solvents like tetrahydrofuran (THF),
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ethylene glycol dimethyl ether, and diethylene glycol dimethyl ether at low temperatures, and
only slightly soluble in ether.[2][4][5]

Handling and Personal Protective Equipment (PPE)

e How should | handle this reagent safely? Always handle Aluminium lithium tri-tert-
butoxide hydride under an inert atmosphere, such as nitrogen or argon, to protect it from
moisture and air.[6] All equipment must be properly grounded to avoid static electricity
discharge.[6] Use only non-sparking tools.[6][7] Transfers should be performed in a chemical
fume hood.[6]

o What Personal Protective Equipment (PPE) is required? Wear suitable protective clothing,
chemical-resistant gloves, and eye/face protection such as chemical safety goggles or a face
shield.[4][8] A lab coat is mandatory. For situations where dust may be generated, a type P3
(EN 143) respirator cartridge is recommended.[8] Ensure that eyewash stations and safety
showers are readily accessible near the workstation.[6]

Storage

» What are the proper storage conditions? Store the reagent in a tightly closed container in a
dry, cool, and well-ventilated place, away from heat, sparks, and open flames.[6][7] The
recommended storage temperature is 2-8°C.[4][9] It should be stored under an inert gas like
nitrogen.[6][7] Store in a flammables area and away from incompatible materials.[6][7]

o What is the shelf life of this reagent? The shelf life is approximately 12 months when stored
correctly.[6] Containers should be dated upon opening.[6]

o Can this reagent form explosive peroxides? Yes, it may form explosive peroxides upon
prolonged storage.[4][6] Containers should be tested periodically for the presence of
peroxides.[6] If peroxide formation is suspected (e.g., crystal formation), do not open or
move the container and contact professionals for remote opening and disposal.[6]

Reactivity and Incompatibility

o What substances are incompatible with Aluminium lithium tri-tert-butoxide hydride? This
reagent is incompatible with water, alcohols, acids, strong oxidizing agents, oxygen, and
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carbon dioxide (CO2).[4][6][7] It reacts violently with water, liberating extremely flammable
gases.[4][6][7]

Spills and Emergencies

e What should | do in case of a spill? Evacuate personnel to a safe area, upwind of the spill.[6]
Remove all sources of ignition.[6] Use spark-proof tools and explosion-proof equipment for
cleanup.[6] Do not expose the spill to water.[6] Absorb the spill with inert, non-combustible
material such as sand, earth, or vermiculite and place it in a suitable, closed container for
disposal.[6]

o What are the first-aid measures in case of exposure?

o Skin Contact: Immediately take off all contaminated clothing.[6] Brush off any loose
particles and rinse the skin with plenty of water.[6][10]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do.[6] Continue rinsing for at least 15 minutes and seek immediate
medical attention.[6]

o Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[6]

o Ingestion: Rinse the mouth but do not induce vomiting.[6] Seek immediate medical advice.
[4][6] In any case of exposure, seek immediate medical attention and show the safety data
sheet to the attending physician.[4][6]

» How should a fire involving this material be extinguished? Use Class D fire extinguishers,
such as dry chemical, soda ash, lime, or sand.[7] Do not use water or carbon dioxide (CO2),
as the reagent reacts violently with them.[6][7]

Troubleshooting Guides

e Q: My reaction is proceeding very slowly or not at all. What could be the issue? A: The most
likely cause is the degradation of the Aluminium lithium tri-tert-butoxide hydride reagent.
It is highly sensitive to air and moisture.[4][9] Improper storage or repeated opening of the
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container can lead to hydrolysis and a reduction in its activity. Ensure you are using a fresh
bottle or a properly stored reagent under a strict inert atmosphere.

e Q: I noticed some white precipitate forming in my THF solution of the reagent. Is it still
usable? A: The white powder is stable in dry air but can slowly hydrolyze in the presence of
moisture.[2][4][5] The precipitate could be inactive byproducts from reaction with trace
amounts of water. While the remaining solution may still be active, its concentration will be
lower than stated. For reactions requiring precise stoichiometry, it is recommended to use a
fresh, clear solution.

e Q: |l observed fizzing and gas evolution when | added the reagent to my reaction mixture. Is
this normal? A: This can indicate the presence of water or other protic impurities (like
alcohols) in your solvent or on your glassware. The reagent reacts violently with water to
release flammable hydrogen gas.[4][7] Always use rigorously dried solvents and glassware.
If the reaction is vigorous, cool the reaction vessel immediately with an ice bath and ensure
the area is well-ventilated.

e Q: How do I safely dispose of unused reagent or reaction waste? A: Unused reagent and
reaction mixtures must be quenched carefully before disposal. This involves slowly adding a
less reactive alcohol like isopropanol, followed by the very slow addition of water to
decompose any remaining hydride.[11] The entire process should be done in a fume hood,
with adequate cooling and stirring.[11] The resulting mixture can then be disposed of as
hazardous waste according to local regulations.[6][12]

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C12H28AILIO3 [4]
Molecular Weight 254.27 g/mol [1]09]
Appearance White powder [2][4]
Melting Point 300-319 °C (decomposes) [418119]
Storage Temperature 2-8°C [4119]
Flash Point 95°F (for solution in THF) [4119]
Water Solubility Reacts violently [419]

4.3 (Substances which, in
Hazard Class contact with water, emit [4][13]

flammable gases)

Packing Group

[4119]

Experimental Protocols

Protocol: Safe Quenching of Aluminium Lithium Tri-tert-butoxide Hydride Reactions

This protocol outlines the steps to safely neutralize excess reagent after a reaction is complete.
This procedure must be performed in a chemical fume hood.

Materials:

Reaction flask containing the completed reaction mixture.

Ice bath.

Stir plate and stir bar.

Addition funnel or syringe pump.

Dry, inert solvent (e.g., THF, diethyl ether) for dilution if needed.
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e Quenching agent 1: Isopropanol or another suitable alcohol.

e Quenching agent 2: Water.

o Appropriate PPE (safety goggles, lab coat, chemical-resistant gloves).
Procedure:

o Cool the Reaction: Once the reaction is deemed complete, cool the reaction flask to 0°C
using an ice bath. Maintain stirring throughout the entire quenching process.

o Dilute if Necessary: If the reaction mixture is highly concentrated, dilute it with a dry, inert
solvent (like THF) to better manage the exothermic quenching reaction.

e Slowly Add Alcohol: Carefully and slowly add isopropanol to the stirred reaction mixture
dropwise via an addition funnel or syringe. You will observe gas evolution (hydrogen). The
rate of addition should be controlled to keep the reaction temperature below 25°C and
prevent excessive frothing. Continue adding isopropanol until the gas evolution ceases.[11]

o Slowly Add Water: After the initial guench with isopropanol is complete and gas evolution has
stopped, begin the slow, dropwise addition of water.[11] CAUTION: The initial addition of
water can still be very exothermic and vigorous.[11] Add water cautiously until no further gas
evolution is observed.

» Stir and Warm to Room Temperature: Once the addition of water is complete, allow the
mixture to stir for an additional 30-60 minutes as it slowly warms to room temperature.[14]
This ensures all reactive hydride species are fully decomposed.

o Workup: The resulting slurry can be filtered (often with the aid of a filter agent like Celite) to
remove the aluminum salts.[15][16] The organic layer can then be separated and processed
to isolate the desired product.

o Waste Disposal: Dispose of the aqueous layer and the filtered solids as hazardous waste in
accordance with institutional and local regulations.[6]

Visualizations
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Preparation

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Ensure Inert Atmosphere
(Glovebox or Schlenk Line)

3. Use Dry Glassware
& Solvents

4. Remove Reagent
from Storage (2-8°C)

5. Transfer Under
Inert Gas

6. Weigh or Measure
Required Amount

7. Add to Reaction
Vessel Slowly

Post-Reaction

8. Monitor Reaction

9. Safely Quench
Excess Reagent

10. Workup & Isolate
Product

11. Dispose of Waste
Properly

Experimental Workflow for Handling LTBA
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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